Cas no 7437-54-9 (4-Hydroxyephedrine HCl)

• Product Name: 4-Hydroxyephedrine HCl
• CAS No: 7437-54-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 573225
• PubChem ID: 3084014
• Update Time: 2025-10-24

4-Hydroxyephedrine HCl Chemical and Physical Properties

Names and Identifiers

• 4-(1-Hydroxy-2-(methylamino)propyl)phenol hydrochloride
• 4-hydroxyephedrine hydrochloride
• 2-cF-methylamino-1catF-(4-hydroxy-phenyl)-propanol-(1rF), hydrochloride
• Benzenemethanol,4-hydroxy-a-[(1S)-1-(methylamino)ethyl]-, hydrochloride (1:1), (aS)-rel-
• (1S,2R)-1-hydroxy-1-(4-hydroxyphenyl)-N-methylpropan-2-aminium
• (1S,2S)-1-hydroxy-1-(4-hydroxyphenyl)-N-methylpropan-2-aminium
• (R*,R*)-(1)-4-Hydroxy-alpha-(1-(methylamino)ethyl)benzyl alcohol hydrochloride
• DL-1-(4-Hydroxyphenyl)-2-methyl-2-methylaminoethanol hydrochloride
• CAS-74217-46-2
• Tox21_112706
• DTXSID2046836
• NSC-298540
• NSC298540
• NSC-100746
• A865912
• 4-hydroxyephedrine-hydrochloride
• NS00080038
• Benzenemethanol, 4-hydroxy-alpha-[1-(methylamino)ethyl]-, hydrochloride, (R*,R*)-
• Tox21_112656
• NSC100746
• 4-[1-hydroxy-2-(methylamino)propyl]phenol;hydrochloride
• 1-(4-Hydroxyphenyl)-2-methyl-2-methylaminoethanol hydrochloride
• NCGC00181006-01
• NCGC00181090-01
• AKOS022171896
• 74217-46-2
• SCHEMBL5174274
• 7437-54-9
• DTXCID0026836
• CHEMBL3183518
• PD118889
• 4-Hydroxyephedrine HCl

• Inchi： 1S/C10H15NO2.ClH/c1-7(11-2)10(13)8-3-5-9(12)6-4-8;/h3-7,10-13H,1-2H3;1H
• InChI Key： ICBZSKCTKKUQSY-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)O)C(C)NC

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 52.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 209 °C
• Solubility: Not determined

4-Hydroxyephedrine HCl Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Hydroxyephedrine HCl

Introduction to 4-Hydroxyephedrine HCl (CAS No. 7437-54-9)

4-Hydroxyephedrine HCl, identified by the Chemical Abstracts Service Number (CAS No.) 7437-54-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt of 4-hydroxyephedrine, has garnered attention due to its versatile applications in medicinal research and therapeutic development. Understanding its chemical properties, biological significance, and emerging research applications provides valuable insights into its potential roles in modern medicine.

The molecular structure of 4-Hydroxyephedrine HCl consists of a phenethylamine core with hydroxyl and chloro substituents, which contribute to its unique pharmacological profile. As a derivative of ephedrine, it shares similar structural features but exhibits distinct metabolic and pharmacodynamic properties. The hydrochloride form enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical products. This solubility is crucial for drug delivery systems, enabling precise dosing and improved bioavailability.

In recent years, 4-Hydroxyephedrine HCl has been extensively studied for its potential in cardiovascular research. Its ability to interact with adrenergic receptors has led to investigations into its effects on blood pressure regulation and myocardial contractility. Studies have demonstrated that 4-Hydroxyephedrine HCl can modulate alpha and beta-adrenergic pathways, offering insights into the development of novel cardiovascular therapeutics. These findings are particularly relevant in the context of managing conditions such as hypertension and heart failure.

Beyond cardiovascular applications, 4-Hydroxyephedrine HCl has shown promise in neuropharmacological research. Its structural similarity to adrenaline and noradrenaline suggests potential interactions with central nervous system (CNS) receptors. Emerging research indicates that it may serve as a precursor or intermediate in synthesizing neuroactive compounds. This has sparked interest in exploring its role in treating neurological disorders, including attention deficit hyperactivity disorder (ADHD) and narcolepsy. The compound's ability to influence neurotransmitter release makes it a valuable candidate for further pharmacological investigation.

The synthesis of 4-Hydroxyephedrine HCl involves multi-step organic reactions, typically starting from ephedrine or related phenethylamine derivatives. Advanced synthetic methodologies have improved yield and purity, ensuring high-quality material for research and industrial applications. The process often includes functional group transformations such as hydroxylation and salt formation, which are critical for achieving the desired pharmacological properties. These synthetic advancements have facilitated broader access to 4-Hydroxyephedrine HCl, supporting diverse scientific endeavors.

Quality control and analytical characterization are paramount when dealing with 4-Hydroxyephedrine HCl. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm purity and identify impurities. These analytical methods ensure that the compound meets stringent regulatory standards for pharmaceutical use. Rigorous quality assurance protocols safeguard the integrity of research findings and therapeutic applications involving 4-Hydroxyephedrine HCl.

The pharmacokinetic profile of 4-Hydroxyephedrine HCl is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties in various animal models. These studies provide critical data for optimizing dosing regimens and minimizing potential side effects. Understanding how the body processes 4-Hydroxyephedrine HCl is essential for developing safe and effective pharmaceutical formulations.

Recent clinical trials have explored the use of 4-Hydroxyephedrine HCl in respiratory conditions, leveraging its bronchodilatory effects. While traditional ephedrine derivatives have been widely used, modifications such as hydroxylation have aimed to enhance therapeutic efficacy while reducing adverse effects. Preliminary results suggest that 4-Hydroxyephedrine HCl may offer a balanced approach to managing conditions like asthma by relaxing bronchial smooth muscles without excessive cardiovascular stimulation.

The role of 4-Hydroxyephedrine HCl in sports science and performance enhancement cannot be overlooked. Its stimulant properties make it a compound of interest in athletic training regimens. However, ethical considerations and regulatory guidelines restrict its use without proper medical supervision due to potential side effects associated with adrenergic receptor activation. Research continues to explore safe dosages and protocols for legitimate therapeutic applications.

Future directions in the study of 4-Hydroxyephedrine HCl include exploring its potential as an antiviral agent. Preliminary laboratory findings suggest that certain derivatives may inhibit viral replication by interfering with host cell signaling pathways. While further research is needed to validate these claims, such discoveries could open new avenues for antiviral drug development during emerging infectious disease outbreaks.

In conclusion, 4-Hydroxyephedrine HCl (CAS No. 7437-54-9) is a multifaceted compound with significant implications across multiple domains of pharmaceutical science. Its unique chemical properties enable diverse applications in cardiovascular therapy, neuropharmacology, respiratory medicine, and beyond. Ongoing research continues to uncover new therapeutic potentials while refining synthetic methods for improved accessibility and safety standards.